![molecular formula C11H18O4 B8095823 (r)-4-(Tert-butoxy)-2-cyclopropyl-4-oxobutanoic acid](/img/structure/B8095823.png)
(r)-4-(Tert-butoxy)-2-cyclopropyl-4-oxobutanoic acid
Overview
Description
(r)-4-(Tert-butoxy)-2-cyclopropyl-4-oxobutanoic acid is a useful research compound. Its molecular formula is C11H18O4 and its molecular weight is 214.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality (r)-4-(Tert-butoxy)-2-cyclopropyl-4-oxobutanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (r)-4-(Tert-butoxy)-2-cyclopropyl-4-oxobutanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Zhang Xingxian (2012) reported on the synthesis of Methyl(3S)-3-(tert-Butoxycarbonylamino)-4-oxobutanoate, a chiral intermediate of sitagliptin, a medication used in the treatment of diabetes. This synthesis involved a process starting from L-aspartic acid, with an overall yield of about 41% (Zhang Xingxian, 2012).
S. Hashiguchi et al. (1992) demonstrated the baker's yeast reduction of N-tert-butoxycarbonyl protected methyl 4-amino-3-oxobutanoates and 3-oxopentanoates, which led to the production of biologically active substances like sperabillin C and (R)-GABOB [(R)-4-amino-3-hydroxybutanoic acid] (S. Hashiguchi, Akira Kawada, H. Natsugari, 1992).
S. Davies et al. (1997) synthesized unsaturated β-amino acid derivatives using lithium (α-methylbenzyl)allylamide. This study highlighted the potential for creating complex organic compounds with potential pharmaceutical applications (S. Davies, D. R. Fenwick, O. Ichihara, 1997).
A. Nadin et al. (2001) achieved a stereocontrolled synthesis of a hydroxyethylene dipeptide isostere, demonstrating the compound's significance in synthesizing complex organic molecules (A. Nadin, J. M. S. Lopez, J. G. Neduvelil, Steven R. Thomas, 2001).
P. Castelino et al. (2014) synthesized novel compounds using 3-tert-butyl-7-(aryloxymethyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-ones and demonstrated their moderate mosquito-larvicidal and antibacterial activities, indicating potential applications in pest control and antibacterial treatments (P. Castelino, P. Naik, J. P. Dasappa, R. S. Sujayraj, K. Sharath Chandra, Kumara Chaluvaiah, Ramya Nair, M. V. Sandya Kumari, G. Kalthur, S. Adiga, 2014).
K. Morokuma et al. (2008) reported on the synthesis of (+)-trachyspic acid, a tumor cell heparanase inhibitor, indicating its potential application in cancer research (K. Morokuma, Yuko Taira, Y. Uehara, S. Shibahara, Keisuke Takahashi, J. Ishihara, S. Hatakeyama, 2008).
N. V. Shvydkiy et al. (2016) explored the reactions of [(C2H4)2RhCl]2 with AgPF6 and arenes in the synthesis of cyclobutadiene complexes, demonstrating the versatility of these compounds in organometallic chemistry (N. V. Shvydkiy, E. A. Trifonova, A. Shved, Y. Nelyubina, D. Chusov, D. Perekalin, A. Kudinov, 2016).
properties
IUPAC Name |
(2R)-2-cyclopropyl-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18O4/c1-11(2,3)15-9(12)6-8(10(13)14)7-4-5-7/h7-8H,4-6H2,1-3H3,(H,13,14)/t8-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKHQTIZYPWUPQR-MRVPVSSYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CC(C1CC1)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)C[C@H](C1CC1)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.